Cas no 1261748-18-8 (3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1261748-18-8
• MF: C₁₅H₈F₆N₂O
• MW: 346.227244377136
• CID: 4986879
• Update Time: 2025-07-19

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C15H8F6N2O/c16-14(17,18)10-7-12(13(5-6-22)23-8-10)9-1-3-11(4-2-9)24-15(19,20)21/h1-4,7-8H,5H2
• InChI Key： XRIWYHYIRHCWFE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 4.2
• Topological Polar Surface Area: 45.9

Additional information on 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261748-18-8) and Its Applications in Modern Chemical Biology

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile, identified by the CAS number 1261748-18-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of trifluoromethoxy and trifluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and molecular design.

The trifluoromethoxy group (–O–CF₃) introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the aromatic ring and influence the compound's interactions with biological targets. Similarly, the trifluoromethyl group (–CF₃) enhances lipophilicity and metabolic stability, key factors in the development of orally active pharmaceuticals. These structural elements are strategically incorporated into the molecule to optimize its pharmacokinetic profile and biological efficacy.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for their potential applications in treating various diseases. The pyridine core is a privileged scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological macromolecules such as enzymes and receptors. The compound 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile has been extensively studied for its role in inhibiting key enzymes involved in cancer progression, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of Janus kinases (JAKs), a family of enzymes that play a crucial role in signal transduction pathways associated with immune responses and cell growth. Inhibitors of JAKs have shown promise in treating autoimmune diseases such as rheumatoid arthritis and have been the subject of numerous clinical trials. The structural features of 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile make it an ideal candidate for developing next-generation JAK inhibitors with improved selectivity and reduced side effects.

Furthermore, this compound has been investigated for its potential role in targeting protein-protein interactions (PPIs), which are critical for many cellular processes. By modulating PPIs, small molecules like 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile can disrupt aberrant signaling pathways involved in diseases such as cancer. Recent studies have demonstrated that this compound can bind to specific PPIs with high affinity, leading to significant inhibition of disease-related pathways.

The synthesis of 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of fluorinated substituents adds an additional layer of complexity to the synthesis but also enhances the compound's stability and bioavailability.

In terms of pharmacokinetic properties, the presence of both trifluoromethoxy and trifluoromethyl groups contributes to favorable solubility profiles, allowing for better absorption and distribution within the body. Additionally, these groups improve metabolic stability by resisting degradation from cytochrome P450 enzymes, which are responsible for drug metabolism. This stability is crucial for maintaining therapeutic efficacy over time.

The potential therapeutic applications of 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile extend beyond cancer treatment. Researchers have explored its utility in developing novel antiviral agents, where its ability to interfere with viral replication mechanisms makes it a promising candidate. Furthermore, its anti-inflammatory properties have been investigated in models of chronic inflammation, suggesting potential benefits in treating conditions such as Crohn's disease and psoriasis.

The development of this compound also highlights the importance of computational chemistry and molecular modeling in modern drug discovery. By leveraging computational tools, researchers can predict binding affinities, optimize molecular structures, and identify potential lead compounds more efficiently than traditional experimental methods alone. This approach has accelerated the discovery process significantly.

As research continues to evolve, new applications for 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile are likely to emerge. The growing understanding of disease mechanisms at the molecular level provides a wealth of opportunities for developing targeted therapies that address specific pathological processes. The compound's unique structural features make it a versatile tool for exploring new therapeutic strategies across multiple disease areas.

In conclusion,3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1261748-18-8) represents a significant advancement in chemical biology and pharmaceutical research. Its structural complexity, combined with its promising biological activities, positions it as a valuable asset in the quest for novel treatments for various diseases. As research progresses，this compound is poised to play a pivotal role in shaping future therapeutic approaches，driven by ongoing innovations in synthetic chemistry，computational modeling，and drug discovery methodologies.